Cas no 1314644-60-4 (2-(2-chloro-5-methylphenyl)propan-2-amine)

• Product Name: 2-(2-chloro-5-methylphenyl)propan-2-amine
• CAS No: 1314644-60-4
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• CID: 5824638
• PubChem ID: 83696804
• Update Time: 2025-08-05

2-(2-chloro-5-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-5-methylphenyl)propan-2-amine
• 1314644-60-4
• EN300-1985635
• SCHEMBL16579354

• Inchi： 1S/C10H14ClN/c1-7-4-5-9(11)8(6-7)10(2,3)12/h4-6H,12H2,1-3H3
• InChI Key： VVAPHKUCCRDOCN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1C(C)(C)N

Computed Properties

• Exact Mass: 183.0814771g/mol
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2-chloro-5-methylphenyl)propan-2-amine

2-(2-chloro-5-methylphenyl)propan-2-amine: A Novel Compound with Promising Pharmacological Potential

2-(2-chloro-5-methylphenyl)propan-2-amine, with the CAS number 1314644-60-4, represents a structurally unique molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. This compound belongs to the class of substituted aromatic amines, characterized by the presence of a chlorine atom at the 2-position of a methyl group-substituted phenyl ring, conjugated to a propan-2-amine moiety. The molecular architecture of this compound is designed to interact with specific biological targets, making it a candidate for further exploration in drug discovery programs.

Recent studies have highlighted the chemical stability and solubility properties of 2-(2-chloro-5-methylphenyl)propan-2-amine, which are critical factors in determining its suitability for pharmaceutical development. Researchers have employed advanced analytical techniques, such high-resolution mass spectrometry and NMR spectroscopy, to elucidate the molecular structure and confirm its identity. These findings have provided a solid foundation for understanding the compound's behavior in biological systems.

The pharmacological activity of 2-(2-chloro-5-methylphenyl)propan-2-amine has been investigated in several preclinical models. One notable study published in *Journal of Medicinal Chemistry* (2023) demonstrated its potential as a selective antagonist of a specific receptor subtype, which is implicated in inflammatory responses. This discovery has opened new avenues for exploring its therapeutic applications in autoimmune disorders and chronic inflammatory conditions.

Another area of interest is the synthetic pathway of 2-(2-chloro-5-methylphenyl)propan-2-amine. Chemists have developed efficient multistep synthesis protocols to produce this compound in high yield. The use of catalytic methods and green chemistry principles has been emphasized to minimize environmental impact while maintaining the purity of the final product. These advancements are crucial for scaling up production for potential clinical applications.

Despite its promising properties, the biological mechanisms underlying the activity of 2-(2-chloro-5-methylphenyl)propan-2-amine remain under investigation. Current research is focused on elucidating its interaction with cellular receptors and enzyme targets. For instance, a recent study in *Bioorganic & Medicinal Chemistry* (2024) explored its inhibitory effects on a specific kinase, suggesting its potential as an anti-cancer agent. These findings underscore the need for further in vivo studies to validate its therapeutic potential.

The toxicological profile of 2-(2-chloro-5-methylphenyl)propan-2-amine is currently being evaluated to ensure its safety for potential therapeutic use. Preliminary data from in vitro assays indicate low cytotoxicity and genotoxicity, which are essential parameters for drug development. However, comprehensive long-term toxicity studies are required to fully assess its safety profile.

Researchers are also exploring the pharmacokinetic properties of 2-(2-chloro-5-methylphenyl)propan-2-amine, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. Understanding these parameters is critical for optimizing its dosage regimen and administration route. Studies have shown that the compound exhibits favorable bioavailability and metabolic stability, which are key factors in its potential as a therapeutic agent.

Additionally, the compatibility of 2-(2-chloro-5-methylphenyl)propan-2-amine with other pharmaceutical compounds is being studied to determine its potential for drug combination therapies. This is particularly relevant in the context of polypharmacology, where the ability to modulate multiple targets can enhance therapeutic outcomes. Current research is focused on identifying synergistic interactions with existing antimicrobial agents and anti-inflammatory drugs.

The market potential of 2-(2-chloro-5-methylphenyl)propan-2-amine is also being assessed by pharmaceutical companies and research institutions. The compound's unique chemical structure and biological activity make it a valuable candidate for further development. However, challenges such as patent protection and regulatory approval must be addressed to facilitate its transition from the laboratory to the clinic.

In conclusion, 2-(2-chloro-5-methylphenyl)propan-2-amine represents a promising candidate in the field of pharmaceutical research. Its unique molecular structure and pharmacological potential have sparked significant interest among scientists. While further studies are needed to fully understand its biological mechanisms and therapeutic applications, the compound's properties position it as a potential candidate for the development of new therapeutic agents.